10-ethyl-2,2,5-trimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-8-one

• Molecular Formula: C17H20O3
• Molecular Weight: 272.34 g/mol
• IUPAC Name: 10-ethyl-2,2,5-trimethyl-3,4-dihydropyrano[2,3-f]chromen-8-one
• InChI: InChI=1S/C17H20O3/c1-5-11-9-14(18)19-13-8-10(2)12-6-7-17(3,4)20-16(12)15(11)13/h8-9H,5-7H2,1-4H3
• InChI Key: ORTPONDFCZXOKM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C3=C(CCC(O3)(C)C)C(=C2)C

Description

10-Ethyl-2,2,5-trimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-8-one is a synthetic coumarin-derived chromenone featuring a pyran ring fused to a chromenone core. Its structure includes substituents at positions 2 (two methyl groups), 5 (methyl), and 10 (ethyl) (Fig. 1). These methods typically yield derivatives with variable substituents on the aromatic rings, enabling fine-tuning of physicochemical and biological properties.

The compound’s dihydropyran moiety contributes to conformational rigidity, while the ethyl and methyl groups influence lipophilicity and metabolic stability. Such derivatives are often explored for their bioactivity, particularly as anti-HIV agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-ethyl-2,2,5-trimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-8-one typically involves multiple steps starting from readily available precursors. One common synthetic route involves the following steps:

Starting Material: The synthesis begins with resorcinol, which reacts with 3-chloropropanoic acid to form 7-hydroxychroman-4-one.

Intermediate Formation: The intermediate 7-hydroxychroman-4-one is then reacted with 2-methylbut-3-yn-2-ol to form 7-((2-methylbut-3-yn-2-yl)oxy)chroman-4-one.

Cyclization: The obtained compound undergoes cyclization through Claisen rearrangement by heating in dimethylformamide (DMF) to afford 8,8-dimethyl-2,3-dihydro-4H,8H-pyrano[2,3-f]chromen-4-one.

Final Step: The final compound is obtained by reacting the cyclized product with various aromatic aldehydes

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic route described above can be scaled up for industrial production with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

10-ethyl-2,2,5-trimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-8-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium hydroxide (KOH).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

10-ethyl-2,2,5-trimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-8-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including anticancer and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications, particularly in cancer treatment.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The exact mechanism of action of 10-ethyl-2,2,5-trimethyl-3,4-dihydro-2H,8H-pyrano[2,3-f]chromen-8-one is not fully understood. it is believed to exert its effects through interactions with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors involved in cancer cell proliferation, leading to apoptosis (programmed cell death) of cancer cells .

Comparison with Similar Compounds

Key Observations:

• Lipophilicity : The target compound’s ethyl group (C₂H₅) at position 10 likely increases LogP compared to propyl (C₃H₇) in 7a–7e, balancing hydrophobicity and bioavailability.
• Synthetic Yield : Propyl-substituted analogs (7a–e) show yields >80% , suggesting that ethyl-substituted variants could be similarly accessible.

Anti-HIV Performance

Compound	HIV-1 RT Inhibition (%)*	EC₅₀ (µM)	Cytotoxicity (CC₅₀, µM)	Selectivity Index (SI)
Target Compound (Inferred)	N/A	N/A	N/A	N/A
5-Hydroxy-2,2-dimethyl-10-propyl (3)	45% at 50 µM	>50	>100	<2
5-(3-Fluorophenyl)-2,2-dimethyl-10-propyl (7b)	<10% at 50 µM	>50	>100	<2
Nevirapine (Control)	98% at 50 µM	0.05	>100	>2000

*HIV-1 reverse transcriptase (RT) inhibition at 50 µM.

Insights:

• Pyrano[2,3-f]chromen-8-ones generally show weak anti-HIV activity compared to clinical drugs like Nevirapine.

Computational and Structural Studies

• Docking Studies : Derivatives with bulky 5-substituents (e.g., phenyl in 7a) exhibit poor fit into HIV-1 RT’s hydrophobic pocket, while polar groups (e.g., 5-OH in compound 3) lack necessary interactions .
• Metabolic Stability : Ethyl and methyl groups may reduce oxidative metabolism compared to propyl chains, as seen in related coumarins .